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Compound of Interest

Compound Name: DB1113

Cat. No.: B15607747

Disclaimer: The identifier "DB1113" is not a universally recognized chemical name. The
following information is based on the Safety Data Sheet (SDS) for "Dichloromethane
BDH1113". It is crucial to confirm the exact identity of the substance you are handling before
proceeding with any disposal procedures. Always refer to the specific Safety Data Sheet
provided by the manufacturer for the most accurate and detailed guidance.

This guide provides essential safety and logistical information for the proper disposal of
Dichloromethane (BDH1113), a substance suspected of causing cancer and known to cause
skin irritation.[1] Adherence to these procedures is critical for ensuring the safety of laboratory
personnel and minimizing environmental impact.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure all personnel are equipped with the appropriate
Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):
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PPE Item Specification Rationale
Gl Chemical-resistant gloves Prevents skin contact, which
oves
(e.g., Viton®, PVA) can cause irritation.[1]

] Safety glasses with side-
Eye Protection ) Protects eyes from splashes.
shields or goggles

] Necessary in case of
) ] NIOSH-approved respirator ) o o ]
Respiratory Protection ) ] ] insufficient ventilation to avoid
with organic vapor cartridges ) )
inhaling harmful vapors.[1]

Protects from incidental
Lab Coat Standard laboratory coat
contact.

Handling Precautions:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Avoid direct contact with the substance.[1]

Do not eat, drink, or smoke in the handling area.[1]

Ensure eyewash stations and safety showers are readily accessible.[1]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain the substance

and prevent exposure.
Spill Cleanup Protocol:

o Evacuate and Isolate: Immediately evacuate non-essential personnel from the spill area.
Isolate the affected area to prevent the spread of vapors.[1]

e Ventilate: Ensure adequate ventilation to disperse vapors.[1]

e Absorb: Use an inert absorbent material such as sand, silica gel, or a universal binder to
soak up the spilled liquid.[1]
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e Collect: Carefully shovel the absorbed material into a suitable, labeled container for disposal.

[1]
o Decontaminate: Clean the spill area thoroughly with soap and water.

e Dispose: Dispose of the contaminated absorbent material and any contaminated clothing as
hazardous waste in accordance with local, state, and federal regulations.[1]

Step-by-Step Disposal Procedure

The disposal of Dichloromethane BDH1113 must be handled as hazardous waste. Do not
discharge into drains or the environment.[1]

o Waste Collection:

o Collect all waste containing Dichloromethane BDH1113, including unused product and
contaminated materials, in a designated, properly labeled hazardous waste container.

o The container must be compatible with the chemical and kept tightly closed.[1]
e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name
("Dichloromethane™), and any other information required by your institution's
environmental health and safety (EHS) department.

o Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

o Keep the container away from heat, ignition sources, and incompatible materials.[1]
e Arranging for Pickup:

o Contact your institution's EHS department or a licensed professional waste disposal
service to arrange for the pickup and disposal of the hazardous waste.
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o Follow all institutional and regulatory procedures for waste manifest and handover.

Quantitative Data Summary

The following table summarizes key quantitative data for Dichloromethane BDH1113.

Property Value

Physical State Liquid

pH Not available

Boiling Point/Range Not available

Melting Point/Range Not available

Flash Point The product is not flammable.[1]
Vapor Pressure Not available

Specific Gravity Not available

Solubility in water Not available

Experimental Protocols

This document provides operational guidance for disposal and does not cite specific
experimental protocols. For methodologies related to the use of Dichloromethane BDH1113 in
experiments, please refer to your specific research protocols and relevant scientific literature.

Diagrams

The following diagram illustrates the logical workflow for the proper disposal of DB1113
(Dichloromethane).
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Caption: Workflow for the safe disposal of DB1113 (Dichloromethane).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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